molecular formula C5H4ClNO2S B8660863 6-Chloropyridine-3-sulfinic acid CAS No. 99903-02-3

6-Chloropyridine-3-sulfinic acid

Cat. No.: B8660863
CAS No.: 99903-02-3
M. Wt: 177.61 g/mol
InChI Key: XKLNBCWWGSOFEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloropyridine-3-sulfinic acid is a useful research compound. Its molecular formula is C5H4ClNO2S and its molecular weight is 177.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

99903-02-3

Molecular Formula

C5H4ClNO2S

Molecular Weight

177.61 g/mol

IUPAC Name

6-chloropyridine-3-sulfinic acid

InChI

InChI=1S/C5H4ClNO2S/c6-5-2-1-4(3-7-5)10(8)9/h1-3H,(H,8,9)

InChI Key

XKLNBCWWGSOFEL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC=C1S(=O)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Finely powdered 6-chloro-3-pyridinesulfonyl chloride (1), (20 g, 94.31 mMole) was gradually added over a 30 minute period, to a solution of sodium sulfite (12 g, 94.31 mMole) in water (200 mL), with good stirring. During the addition of the sulfonyl chloride the temperature of the solution was maintained at approximately 20° C. with the aid of ice/water and the pH kept at approximately 7 with the addition of 3N-sodium hydroxide (50-60 mL). After all of the sulfonyl chloride had been added the resulting solution was stirred at room temperature for an additional 60 minutes. To the solution was then added solid sodium chloride to get a near saturated solution which was then stored at 4° C. overnight. The solid product was then filtered off and air dried. Yield 18.1 g.
Quantity
20 g
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reactant
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12 g
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reactant
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200 mL
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solvent
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reactant
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[Compound]
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ice water
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reactant
Reaction Step Three
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55 (± 5) mL
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reactant
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
Reaction Step Six

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